Cas no 1368074-13-8 ((5,6-Dichloroisoquinolin-1-yl)methanamine)

• Product Name: (5,6-Dichloroisoquinolin-1-yl)methanamine
• CAS No: 1368074-13-8
• MF: C₁₀H₈Cl₂N₂
• MW: 227.089920043945
• MDL: MFCD26667548
• CID: 5218230
• PubChem ID: 82573583
• Update Time: 2025-11-02

(5,6-Dichloroisoquinolin-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5,6-dichloroisoquinolin-1-yl)methanamine
• 1-Isoquinolinemethanamine, 5,6-dichloro-
• (5,6-Dichloroisoquinolin-1-yl)methanamine

• MDL： MFCD26667548
• Inchi： 1S/C10H8Cl2N2/c11-8-2-1-6-7(10(8)12)3-4-14-9(6)5-13/h1-4H,5,13H2
• InChI Key： AVLUWDGGQZKHRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C(CN)=NC=CC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on (5,6-Dichloroisoquinolin-1-yl)methanamine

Comprehensive Guide to (5,6-Dichloroisoquinolin-1-yl)methanamine (CAS No. 1368074-13-8): Properties, Applications, and Market Insights

(5,6-Dichloroisoquinolin-1-yl)methanamine (CAS No. 1368074-13-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, belonging to the isoquinoline family, features a unique dichloro-substituted structure that enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and material science.

The molecular structure of (5,6-Dichloroisoquinolin-1-yl)methanamine includes a methanamine group attached to the isoquinoline core, which provides versatile functionalization opportunities. This characteristic makes it valuable for designing small molecule inhibitors and biologically active compounds. Recent studies highlight its potential in targeting specific enzyme pathways, aligning with current trends in precision medicine and personalized therapeutics.

In the pharmaceutical industry, (5,6-Dichloroisoquinolin-1-yl)methanamine is explored for its applications in developing anti-inflammatory agents and central nervous system (CNS) drugs. The compound's ability to modulate protein-protein interactions makes it a candidate for treating neurodegenerative diseases, a hot topic in biomedical research. Additionally, its chlorinated isoquinoline backbone is being investigated for antimicrobial properties, addressing the global challenge of antibiotic resistance.

The agrochemical sector also benefits from (5,6-Dichloroisoquinolin-1-yl)methanamine, where it serves as a precursor for crop protection agents. Its structural features contribute to the development of pesticides and herbicides with improved efficacy and environmental safety. This aligns with the growing demand for sustainable agriculture solutions, a key focus in modern agro-research.

From a market perspective, the demand for (5,6-Dichloroisoquinolin-1-yl)methanamine is rising due to its diverse applications. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and agrochemical companies. The compound's patent landscape and regulatory status are critical factors influencing its commercial viability, making it a subject of interest for industry analysts.

Researchers frequently search for synthesis methods of (5,6-Dichloroisoquinolin-1-yl)methanamine, its spectroscopic data, and biological activity studies. These queries reflect the compound's relevance in both academic and industrial settings. Advanced techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this molecule, ensuring its purity and quality for further applications.

In conclusion, (5,6-Dichloroisoquinolin-1-yl)methanamine (CAS No. 1368074-13-8) is a promising compound with broad potential in drug development and agrochemical innovation. Its unique chemical properties and versatility make it a valuable asset in addressing current challenges in healthcare and agriculture. As research progresses, this compound is expected to play a pivotal role in advancing scientific discoveries and industrial applications.